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Introduction
The D-Melibiose fermentation test is a crucial biochemical assay used in the differentiation and

identification of members of the Enterobacteriaceae family. This family of Gram-negative,

facultatively anaerobic bacilli includes a wide range of clinically significant organisms, as well

as environmental bacteria. The ability of a bacterium to ferment the disaccharide melibiose into

acidic end products is a key phenotypic characteristic that aids in its classification. This

document provides a detailed protocol for performing the D-Melibiose fermentation test, along

with data on the expected results for various Enterobacteriaceae species.

Principle of the Test
The D-Melibiose fermentation test assesses the ability of a microorganism to utilize melibiose

as a carbon source for its metabolism.[1][2] Bacteria that possess the necessary enzymes,

such as α-galactosidase, can break down melibiose into monosaccharides (glucose and

galactose), which are then fermented, primarily producing acidic byproducts.[1][2] The resulting
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decrease in pH in the culture medium is detected by a pH indicator, typically phenol red.[1][2] A

color change of the indicator from red to yellow signifies a positive test for melibiose

fermentation.[1][2]

Data Presentation: Melibiose Fermentation in
Enterobacteriaceae
The following table summarizes the typical D-Melibiose fermentation reactions for various

members of the Enterobacteriaceae family. It is important to note that percentages can vary

slightly between different studies and geographic locations.
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Genus/Species Melibiose Fermentation (% Positive)

Citrobacter diversus + (90% or more)

Citrobacter freundii d (11-89%)

Enterobacter aerogenes + (90% or more)

Enterobacter cloacae d (11-89%)

Escherichia coli d (11-89%)

Hafnia alvei - (90% or more)

Klebsiella oxytoca + (90% or more)

Klebsiella pneumoniae + (90% or more)

Morganella morganii - (90% or more)

Proteus mirabilis - (90% or more)

Proteus vulgaris - (90% or more)

Providencia alcalifaciens - (90% or more)

Providencia rettgeri - (90% or more)

Providencia stuartii - (90% or more)

Salmonella spp. - (90% or more)

Serratia liquefaciens + (90% or more)

Serratia marcescens d (11-89%)

Shigella spp. - (90% or more)

Yersinia enterocolitica - (90% or more)

Key:

+: 90% or more strains are positive.

-: 90% or more strains are negative.
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d: 11-89% of strains are positive.

Experimental Protocols
Media Preparation: Phenol Red Melibiose Broth
Ingredients:

Component Amount (per 1 Liter of distilled water)

Proteose Peptone 10.0 g

Beef Extract 1.0 g

Sodium Chloride (NaCl) 5.0 g

D-Melibiose 5.0 - 10.0 g

Phenol Red 0.018 g

Distilled Water 1.0 L

Instructions:

Dissolve the proteose peptone, beef extract, and sodium chloride in 1 liter of distilled water.

Add the D-Melibiose and stir until completely dissolved.

Add the phenol red indicator.

Adjust the pH to 7.3 ± 0.2 at 25°C.

Dispense 4-5 mL of the medium into screw-capped test tubes.

Autoclave at 121°C for 15 minutes.

Allow the tubes to cool in an upright position before use.

Inoculation and Incubation
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Using a sterile inoculating loop or needle, pick a well-isolated colony from a pure 18-24 hour

culture grown on a non-selective medium (e.g., Nutrient Agar, Tryptic Soy Agar).

Inoculate a tube of Phenol Red Melibiose Broth by gently swirling the loop in the broth.

Incubate the inoculated tube aerobically at 35-37°C for 18-24 hours. Some organisms may

require up to 72 hours of incubation for a definitive result.

An uninoculated control tube should be incubated alongside the test tubes to ensure the

sterility and proper color of the medium.

Interpretation of Results
Positive Result: A change in the color of the medium from red to yellow indicates acid

production from the fermentation of D-Melibiose.

Negative Result: The medium remains red, or a change to a deeper red or magenta color

may be observed due to the utilization of peptones, which leads to an alkaline pH.

Gas Production: While not the primary indicator for this test, gas production can be observed

as bubbles or a split in the agar if a Durham tube is included in the broth.

Quality Control
To ensure the accuracy of the D-Melibiose fermentation test, it is essential to perform quality

control with known positive and negative control organisms.

Recommended Quality Control Strains:

Organism ATCC Number Expected Result

Klebsiella pneumoniae 13883 Positive (Yellow)

Proteus mirabilis 12453 Negative (Red)

These control strains should be tested alongside the unknown isolates to verify the

performance of the media and the procedure.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b7907871/docs?utm_src=pdf-body#application-notes-and-protocols-d-melibiose-fermentation-test-for-enterobacteriaceae-identification
https://www.benchchem.com/product/b7907871/docs?utm_src=pdf-body#application-notes-and-protocols-d-melibiose-fermentation-test-for-enterobacteriaceae-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7907871?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Experimental Workflow

Interpret Results

Start Prepare Phenol Red
Melibiose Broth

Inoculate with
pure culture

Incubate at
35-37°C for 18-24h

Observe for
color change

Yellow color
(Positive)Acid production

Red/Magenta color
(Negative)

No acid production

End

Click to download full resolution via product page

Caption: Experimental workflow for the D-Melibiose fermentation test.

Logical Relationship for Differentiation
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Caption: Simplified differentiation of some Enterobacteriaceae using Melibiose test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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